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For Researchers, Scientists, and Drug Development Professionals

Abstract
Bis(dichlorothiophosphonyl)methane, a unique organophosphorus compound, stands as a

versatile yet under-explored building block in synthetic and medicinal chemistry. This guide

provides a comprehensive overview of its chemical identity, including its IUPAC name and

known synonyms, alongside a detailed exploration of its structure and physicochemical

properties. While specific experimental data on its synthesis and reactivity remain limited in

publicly accessible literature, this document extrapolates potential synthetic routes and reactive

characteristics based on the established chemistry of analogous organophosphorus

compounds. Furthermore, it delves into the broader context of organophosphorus compounds

in drug development, highlighting the potential applications of

bis(dichlorothiophosphonyl)methane as a precursor for novel therapeutic agents. This guide

aims to be a foundational resource for researchers and scientists interested in harnessing the

potential of this intriguing molecule.
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Nomenclature and Chemical Identity
Bis(dichlorothiophosphonyl)methane is a geminal bis(phosphorus) compound where two

dichlorothiophosphonyl groups are attached to the same carbon atom.

IUPAC Name: Methanebis(phosphonothioic dichloride)

Common Name: Bis(dichlorothiophosphonyl)methane

CAS Number: 1499-32-7

Molecular Formula: CH₂Cl₄P₂S₂

Molecular Weight: 281.92 g/mol

Synonyms:

Methane, bis(dichlorothiophosphinyl)-

Chemical Structure:
The structure of Bis(dichlorothiophosphonyl)methane features a central methylene carbon

atom bonded to two phosphorus atoms. Each phosphorus atom is also bonded to two chlorine

atoms and a sulfur atom via a double bond.

Caption: 2D structure of Bis(dichlorothiophosphonyl)methane.

Physicochemical Properties
While extensive experimental data is not readily available, some predicted and reported

physical properties are summarized below.
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Property Value Source

Molecular Weight 281.92 g/mol -

Appearance Expected to be a solid or liquid -

Reactivity
Expected to be sensitive to

moisture and air
[1]

Note: The lack of comprehensive experimental data necessitates caution when handling this

compound.

Synthesis and Reactivity
Detailed, peer-reviewed synthesis protocols for Bis(dichlorothiophosphonyl)methane are

not widely published. However, its synthesis can be conceptually approached based on

established methods for forming P-C-P bonds and for introducing the thiophosphonyl group.

Potential Synthetic Pathways
A plausible synthetic route could involve the reaction of a methylenebis(phosphonous

dichloride) with a sulfurizing agent.

Methylenebis(phosphonous dichloride)
Cl₂PCH₂PCl₂

Bis(dichlorothiophosphonyl)methane
(S)Cl₂PCH₂P(S)Cl₂

Sulfurization

Sulfurizing Agent
(e.g., S₈, Lawesson's Reagent)

Click to download full resolution via product page

Caption: A potential synthetic route to Bis(dichlorothiophosphonyl)methane.

This approach is analogous to the synthesis of other thiophosphonyl halides. The choice of

sulfurizing agent and reaction conditions would be critical to optimize the yield and purity of the

final product.
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Expected Reactivity
The two dichlorothiophosphonyl groups in Bis(dichlorothiophosphonyl)methane are

expected to be the primary sites of reactivity. The phosphorus-chlorine bonds are susceptible to

nucleophilic attack, making the compound a valuable precursor for a variety of derivatives.

Nucleophilic Substitution:

The chlorine atoms can be readily displaced by a wide range of nucleophiles, including

alcohols, phenols, amines, and thiols. This reactivity allows for the introduction of diverse

functional groups, leading to the synthesis of novel bis(phosphonothioate) esters, amides, and

thioesters.

Bis(dichlorothiophosphonyl)methane

Bis(phosphonothioate) Derivatives
(Esters, Amides, Thioesters)

Nucleophilic Substitution

Nucleophiles
(ROH, RNH₂, RSH)

Click to download full resolution via product page

Caption: Expected reactivity of Bis(dichlorothiophosphonyl)methane with nucleophiles.

The causality behind this reactivity lies in the electrophilic nature of the phosphorus atom,

which is enhanced by the electron-withdrawing chlorine and sulfur atoms. The reaction

proceeds via a nucleophilic attack on the phosphorus center, followed by the departure of a

chloride ion as the leaving group.

Potential Applications in Drug Development
Organophosphorus compounds are integral to medicinal chemistry, with numerous approved

drugs containing phosphorus-based functional groups.[2] These compounds often serve as

mimics of natural phosphates, enabling them to interact with biological targets such as

enzymes and receptors.

Bis(dichlorothiophosphonyl)methane, as a bifunctional building block, offers the potential to

synthesize novel bisphosphonothioate compounds. These derivatives could be explored for a
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variety of therapeutic applications, including:

Enzyme Inhibitors: The tetrahedral geometry of the phosphonothioate group can mimic the

transition state of enzymatic reactions, leading to potent and selective enzyme inhibition.

Antiviral Agents: Organophosphorus compounds have shown promise as antiviral agents.

The bisphosphonothioate scaffold could be functionalized to target viral enzymes or

replication processes.

Drug Delivery: The introduction of phosphonate or phosphonothioate moieties can improve

the pharmacokinetic properties of drug candidates, such as their solubility and cell

permeability.

The rationale for exploring Bis(dichlorothiophosphonyl)methane in drug discovery lies in its

ability to generate a library of structurally diverse bisphosphonothioate derivatives through

straightforward nucleophilic substitution reactions. This allows for the systematic exploration of

structure-activity relationships (SAR) to identify lead compounds with desired biological

activities.

Conclusion
Bis(dichlorothiophosphonyl)methane is a chemically intriguing molecule with significant

potential as a building block in synthetic and medicinal chemistry. While detailed experimental

data remains scarce, its predicted reactivity, based on the principles of organophosphorus

chemistry, suggests that it can serve as a versatile precursor for a wide range of novel

compounds. For researchers and drug development professionals, this compound represents

an opportunity to explore new chemical space and develop innovative therapeutic agents.

Further investigation into its synthesis, reactivity, and biological activity is warranted to fully

unlock its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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